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Compound of Interest

Compound Name:
1,3-Dibromo-5-fluoro-2-

iodobenzene

Cat. No.: B1299775 Get Quote

CAS Number: 62720-29-0

This in-depth technical guide provides a thorough overview of 1,3-Dibromo-5-fluoro-2-
iodobenzene, a key halogenated aromatic compound for professionals in research, chemical

synthesis, and drug development.

Chemical and Physical Properties
1,3-Dibromo-5-fluoro-2-iodobenzene is a polysubstituted aromatic compound with the

molecular formula C₆H₂Br₂FI.[1][2][3] This unique arrangement of bromine, fluorine, and iodine

atoms on the benzene ring imparts distinct chemical reactivity, making it a valuable

intermediate in organic synthesis.[1][4]

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 62720-29-0 [1][2][3][4][5]

Molecular Formula C₆H₂Br₂FI [1][2][3]

Molecular Weight 379.79 - 379.8 g/mol [1][2][4]

Appearance
Pale brown to brown

powder/crystal
[1]

Melting Point 132 - 138 °C [1][4]

Purity ≥ 97% (HPLC/GC) [1][4]

IUPAC Name
1,3-dibromo-5-fluoro-2-

iodobenzene
[2][3]

Synonyms
2,6-Dibromo-4-

fluoroiodobenzene
[1][5]

InChI Key
LIWKANDEJFABTQ-

UHFFFAOYSA-N
[2][4]

SMILES FC1=CC(Br)=C(I)C(Br)=C1 [2]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation and purity assessment of 1,3-
Dibromo-5-fluoro-2-iodobenzene.

Table 2: Spectroscopic Data
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Technique Description Reference

NMR Spectroscopy

Proton and carbon NMR

spectra show characteristic

shifts due to the halogen

substituents. The fluorine atom

causes splitting of adjacent

proton signals, while the iodine

atom can induce peak

broadening.

[4]

Mass Spectrometry (MS)

High-resolution mass

spectrometry can be used to

confirm the molecular ion peak

at an m/z corresponding to the

molecular formula C₆H₂Br₂FI.

[4]

X-ray Crystallography

Single-crystal X-ray diffraction

provides definitive structural

confirmation of the molecule.

[4]

Applications in Research and Development
1,3-Dibromo-5-fluoro-2-iodobenzene is a versatile building block primarily utilized in the

synthesis of complex organic molecules. Its applications span various fields, including:

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of novel

pharmaceuticals, particularly in the development of anti-cancer agents where the

halogenated structure can enhance biological activity.[1]

Agrochemicals: The compound is used in the creation of new agrochemical products.[1]

Material Science: It finds application in the development of advanced materials such as

polymers and coatings, where its properties can improve durability and resistance.[1]

Bioactive Molecules and Probes: Researchers use this compound to develop bioactive

molecules and probes for studying biological processes.[4]
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One specific application is in the preparation of the ligand 5-fluoro-1,3-di(2-pyridyl)benzene.[3]

Chemical Reactivity and Synthetic Utility
The presence of multiple halogen atoms with different reactivities on the benzene ring makes

1,3-Dibromo-5-fluoro-2-iodobenzene a valuable substrate for various chemical

transformations. The iodine and bromine atoms are susceptible to a range of coupling and

substitution reactions.

This compound can undergo several types of reactions, including:

Substitution Reactions: The halogen atoms can be replaced by other functional groups

through nucleophilic substitution.[4]

Oxidation and Reduction Reactions: The molecule can be oxidized or reduced to form

different derivatives.[4]

Coupling Reactions: It is an ideal candidate for cross-coupling reactions such as Suzuki or

Stille coupling to form biaryl compounds.[4]

The differential reactivity of the halogens allows for selective and sequential reactions,

providing a pathway to complex, highly substituted aromatic compounds.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 1,3-Dibromo-5-fluoro-2-
iodobenzene are not readily available in the provided search results, a general workflow for its

utilization in cross-coupling reactions can be outlined.

Generalized Experimental Workflow for a Suzuki Coupling Reaction:
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General Workflow: Suzuki Coupling

Reactants:
1,3-Dibromo-5-fluoro-2-iodobenzene
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Analyze
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Caption: Generalized workflow for a Suzuki cross-coupling reaction.
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Safety and Handling
1,3-Dibromo-5-fluoro-2-iodobenzene is classified as causing skin and serious eye irritation.

[6]

Table 3: Hazard and Precautionary Statements

Category Statement Reference

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

[6]

Precautionary Statements

P264: Wash skin thoroughly

after handling.P280: Wear

protective gloves/eye

protection/face

protection.P302 + P352: IF ON

SKIN: Wash with plenty of

water.P332 + P313: If skin

irritation occurs: Get medical

advice/attention.P337 + P313:

If eye irritation persists: Get

medical advice/attention.P362

+ P364: Take off contaminated

clothing and wash it before

reuse.

[6]

It is recommended to handle this compound in a well-ventilated area, using appropriate

personal protective equipment (PPE), including gloves and safety glasses.[6] Store the

compound at 2 - 8 °C.[1] For detailed safety information, refer to the Safety Data Sheet (SDS).

[6][7]

Logical Relationships in Synthesis
The utility of 1,3-Dibromo-5-fluoro-2-iodobenzene lies in its ability to act as a scaffold for

building more complex molecules. The different halogens can be addressed sequentially in

synthetic routes.
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Synthetic Utility Pathway

1,3-Dibromo-5-fluoro-2-iodobenzene

Selective Reaction at Iodine
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Mono-functionalized Intermediate

Reaction at Bromine
(e.g., Buchwald-Hartwig, Suzuki)
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Further Derivatization
(Modification of introduced groups)

Complex Target Molecule
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Caption: Sequential functionalization strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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